Cas no 106-94-5 (1-Bromopropane)

Bromopropane is a colorless or yellowish transparent liquid,Neutral or slightly acidic,Sensitive to light,m.p.-110℃,b.p.71℃,relative density1.357(20℃),n20Dby1.4341,Can be mixed with alcohol in any ratio\Ether mixing,Slightly soluble in water.1-Bromopropane as a raw material for organic synthesis,Synthesis of organophosphorus insecticide and acaricide thioprophos on pesticides\Profenofos\Profenofos, etc,It can also be used in medicine\dyestuff\Spice industry,And as raw material of Grignard reagent,CASbe entitled as 106-94-5 . 1-There are two main methods for preparing bromopropane. Obtained by the reaction of n-propanol with hydrobromic acid. Hydrobromic acid was added to concentrated sulfuric acid,Then add n-propanol,Heating reflux0.5h.to70-75Completely evaporate the generated bromopropane at ° C,Then wash with concentrated hydrochloric acid,Neutralize with sodium carbonate untilpHby7.Dried with anhydrous sodium sulfate,filter,Filtrate distillation,collect69-74℃ fraction,Bromopropane. Obtained by reacting n-propanol with sodium bromide. Mix n-propanol and water\Heat sodium bromide together to reflux,keep69-72℃ add sulfuric acid dropwise,Gaby,Continue reflux2h.distillation,collect68-100℃ distillate,Wash with sodium carbonate solution to neutral,Redistillation,collect68-76℃ distillate i.e. bromopropane.in addition,In the presence of red phosphorus,Bromopropane can also be prepared by reacting n-propanol with bromine
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1-Bromopropane structure
1-Bromopropane structure
1-Bromopropane
106-94-5
C3H7BR
122.99
MFCD00000254
35410
7840

1-Bromopropane Properties

Names and Identifiers

    • 1-Bromopropane
    • n-Propyl bromide
    • Bromopropane
    • 1-bromo-propan
    • 1-Brompropan
    • Brompropan
    • n-propyl
    • Propyl bromide
    • N-bromopropane
    • &quot
    • 1,3-Br-propane
    • 1-Bromopropan
    • 1-BROMO-PROPANE
    • 1-BROMOPROPANE FOR SYNTHESIS
    • 1-BROMOPROPANE, REAGENT (1 LT PVC)
    • 1-propyl bromide
    • n-C3H7Br
    • N-PROPYLBROMIDE(BROMOPROPANE)
    • Propylbromid
    • Ascusol MC
    • bromo propane
    • 1-BROMOPROPANE, 99%1-BROMOPROPANE, 99%1-BROMOPROPANE, 99%1-BROMOPROPANE, 99%
    • 1-BroMopropane, 99% 250ML
    • Bromopropane, 1-
    • 1-BROMOPROPANE
    • +Expand
    • MFCD00000254
    • CYNYIHKIEHGYOZ-UHFFFAOYSA-N
    • 1S/C3H7Br/c1-2-3-4/h2-3H2,1H3
    • CCCBr
    • 505936

Computed Properties

  • 121.97300
  • 0
  • 0
  • 1
  • 121.973
  • 4
  • 7.2
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • nothing
  • nothing
  • 0
  • 0A^2

Experimental Properties

  • 1.79130
  • 0.00000
  • 7845
  • n20/D 1.432-1.438
    n20/D 1.434(lit.)
  • 2.5 g/L (20 ºC)
  • 71 °C(lit.)
  • −110 °C (lit.)
  • 146 mmHg ( 20 °C)
  • Fahrenheit: 71.6 ° f
    Celsius: 22 ° c
  • 2.5 g/L (20°C)
  • Colorless to yellow liquid with pungent smell [1]
  • Stability Flammable - note low flash point. Incompatible with strong oxidizing agents, strong bases.
  • Insoluble in water, soluble in ethanol \ ether \ carbon tetrachloride [14]
  • Light Sensitive
  • 1.354 g/mL at 25 °C(lit.)

1-Bromopropane Security Information

1-Bromopropane Customs Data

  • 2903399090

  • China Customs Code:

    2903399090

    Overview:

    2903399090. Fluorination of other acyclic hydrocarbons\Brominated or iodinated derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903399090. brominated,fluorinated or iodinated derivatives of acyclic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1-Bromopropane Synthesis

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